Cas no 1803896-90-3 (2-Carboxy-1H-benzimidazole-4-carboxamide)

• Product Name: 2-Carboxy-1H-benzimidazole-4-carboxamide
• CAS No: 1803896-90-3
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 4826061
• Update Time: 2025-10-05

2-Carboxy-1H-benzimidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Carboxy-1H-benzimidazole-4-carboxamide

• Inchi： 1S/C9H7N3O3/c10-7(13)4-2-1-3-5-6(4)12-8(11-5)9(14)15/h1-3H,(H2,10,13)(H,11,12)(H,14,15)
• InChI Key： PLNJTOJTBBVABS-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2=C1N=C(C(=O)O)N2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 0.2
• Topological Polar Surface Area: 109

Additional information on 2-Carboxy-1H-benzimidazole-4-carboxamide

Comprehensive Overview of 2-Carboxy-1H-benzimidazole-4-carboxamide (CAS No. 1803896-90-3): Properties, Applications, and Research Insights

2-Carboxy-1H-benzimidazole-4-carboxamide (CAS No. 1803896-90-3) is a specialized benzimidazole derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique carboxy and carboxamide functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel therapeutics, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for heterocyclic compounds like 2-Carboxy-1H-benzimidazole-4-carboxamide has surged due to their structural diversity and bioactivity. A growing trend in AI-driven drug discovery has further highlighted the importance of such molecules, as they are frequently used in virtual screening and molecular docking studies. The compound’s CAS number 1803896-90-3 serves as a critical identifier in databases like PubChem and Reaxys, enabling seamless integration into computational workflows.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-Carboxy-1H-benzimidazole-4-carboxamide?" Synthesis typically involves multi-step reactions starting from benzimidazole precursors, with careful optimization of conditions to ensure high yield and purity. Another common query is "How does 2-Carboxy-1H-benzimidazole-4-carboxamide interact with biological targets?" Preliminary studies suggest its potential as a kinase inhibitor or GPCR modulator, though detailed mechanistic investigations are ongoing.

The compound’s solubility and stability under physiological conditions are also hot topics, especially for researchers designing oral bioavailability studies. Its carboxylic acid moiety allows for salt formation, enhancing solubility—a key consideration in formulation development. Additionally, its thermal stability makes it suitable for high-throughput screening in combinatorial chemistry.

From an industrial perspective, 2-Carboxy-1H-benzimidazole-4-carboxamide is gaining traction as a scaffold for antibacterial and antiviral agents, aligning with global efforts to combat antimicrobial resistance. Its structural similarity to purine bases also opens doors for nucleic acid research, particularly in designing fluorescent probes or bioconjugates.

Environmental and regulatory aspects are equally important. While the compound is not classified as hazardous, its biodegradability and ecotoxicity profiles are under evaluation to meet green chemistry standards. This aligns with the broader shift toward sustainable synthesis practices in the chemical industry.

In summary, 2-Carboxy-1H-benzimidazole-4-carboxamide (CAS No. 1803896-90-3) represents a promising candidate for interdisciplinary research. Its applications span medicinal chemistry, materials science, and biotechnology, driven by its adaptable structure and compatibility with modern computational tools. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing unmet challenges in health and technology.